Cas no 205598-51-2 (H-D-Lys-NH2 Dihydrochloride)

• Product Name: H-D-Lys-NH2 Dihydrochloride
• CAS No: 205598-51-2
• MF: C₆H₁₇Cl₂N₃O
• MW: 218.124679327011
• CID: 239534
• PubChem ID: 89479086
• Update Time: 2025-10-28

H-D-Lys-NH2 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Hexanamide,2,6-diamino-, hydrochloride (1:2), (2R)-
• D-LYSINE AMIDE DIHYDROCHLORIDE,
• D-LYSINE-NH2 2 HCL
• H-D-Lys-NH?·2HCl
• H-D-Lys-NH₂ · 2 HCl
• H-D-Lys-NH2
• H-D-LYS-NH2 2 HCL
• J-013422
• 205598-51-2
• D-Lysinamide dihydrochloride
• D-Lysine amide dihydrochloride
• MFCD01318757
• H-Lys-NH2.2HCl
• (R)-2,6-Diaminohexanamide dihydrochloride
• H-D-Lys-NH 2 HCl
• SCHEMBL14831148
• Hexanamide,2,6-diamino-,hydrochloride(1:2),(2R)-
• (R)-2,6-Diaminohexanamidedihydrochloride
• (2R)-2,6-Diaminohexanamide;dihydrochloride
• H-D-Lys-NH2 Dihydrochloride

• Inchi： 1S/C6H15N3O.2ClH/c7-4-2-1-3-5(8)6(9)10;;/h5H,1-4,7-8H2,(H2,9,10);2*1H/t5-;;/m1../s1
• InChI Key： AIYVJLPYZQDCKV-ZJIMSODOSA-N
• SMILES： Cl.Cl.O=C([C@@H](CCCCN)N)N

Computed Properties

• Exact Mass: 217.07500
• Monoisotopic Mass: 217.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• PSA: 95.13000
• LogP: 2.63290

H-D-Lys-NH2 Dihydrochloride Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-D-Lys-NH2 Dihydrochloride

H-D-Lys-NH2 Dihydrochloride: A Comprehensive Overview

H-D-Lys-NH2 Dihydrochloride, with the CAS number 205598-51-2, is a compound of significant interest in the fields of chemistry and pharmacology. This compound, also known as homolysine dihydrochloride, has garnered attention due to its unique chemical properties and potential applications in drug development and peptide synthesis. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The chemical structure of H-D-Lys-NH2 Dihydrochloride comprises a lysine derivative with an additional hydrogen atom on the alpha carbon, forming a homologous series with lysine. This modification imparts distinct properties to the compound, including enhanced stability and bioavailability. Researchers have explored its ability to act as a building block in peptide synthesis, where its dihydrochloride form facilitates controlled release and absorption in biological systems.

Recent advancements in peptide chemistry have underscored the importance of H-D-Lys-NH2 Dihydrochloride in creating bioactive molecules. Its role as a precursor in the synthesis of complex peptides has been extensively documented, with studies demonstrating its efficiency in forming stable amide bonds under mild conditions. This has led to its adoption in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of pharmacokinetics, H-D-Lys-NH2 Dihydrochloride exhibits favorable absorption profiles, making it an ideal candidate for oral drug delivery systems. Studies have shown that its dihydrochloride form enhances solubility and bioavailability, which are critical factors in drug design. Furthermore, its low toxicity profile has been validated in preclinical models, suggesting its potential for use in human therapeutics.

The synthesis of H-D-Lys-NH2 Dihydrochloride involves a multi-step process that includes amino acid derivatization and subsequent protonation to form the dihydrochloride salt. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for pharmaceutical applications. The use of green chemistry principles in its synthesis has also been explored, aligning with current trends toward sustainable chemical practices.

Recent research has also focused on the enzymatic degradation of H-D-Lys-NH2 Dihydrochloride, revealing insights into its metabolic pathways. Understanding these processes is crucial for designing drugs with controlled release mechanisms and prolonged efficacy. Additionally, computational modeling studies have provided detailed insights into the compound's interactions with biological targets, further enhancing its potential as a drug candidate.

In conclusion, H-D-Lys-NH2 Dihydrochloride stands out as a versatile compound with promising applications in peptide synthesis and drug development. Its unique chemical properties, combined with recent research advancements, position it as a valuable tool in modern pharmacology. As ongoing studies continue to uncover new aspects of its functionality, this compound is poised to play an increasingly significant role in the development of innovative therapeutic solutions.